1,1'-Bi[2-naphthoyl] dichloride

• Molecular Formula: C22H12Cl2O2
• Molecular Weight: 379.2 g/mol
• IUPAC Name: 1-(2-carbonochloridoylnaphthalen-1-yl)naphthalene-2-carbonyl chloride
• InChI: InChI=1S/C22H12Cl2O2/c23-21(25)17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22(24)26/h1-12H
• InChI Key: MINRBGSAWNFXPX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=C2C3=C(C=CC4=CC=CC=C43)C(=O)Cl)C(=O)Cl

Description

1,1'-Bi[2-naphthoyl] dichloride, also known as BNDC, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and is widely used as a building block for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 1,1'-Bi[2-naphthoyl] dichloride is not well understood, but it is believed to act by inhibiting various enzymes and cellular pathways involved in the development and progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
1,1'-Bi[2-naphthoyl] dichloride has been shown to exhibit cytotoxic effects against various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to inhibit the expression of inflammatory cytokines and chemokines, suggesting its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,1'-Bi[2-naphthoyl] dichloride is its ease of synthesis and availability in large quantities. However, its low solubility in water and limited stability under certain conditions can pose challenges in its use in certain experiments.

Future Directions

There are several future directions for research on 1,1'-Bi[2-naphthoyl] dichloride, including the development of more efficient synthesis methods, the investigation of its potential use as a therapeutic agent for various diseases, and the exploration of its biological activities and mechanisms of action. Additionally, the use of 1,1'-Bi[2-naphthoyl] dichloride as a building block for the synthesis of novel organic compounds holds great promise for the development of new pharmaceuticals and agrochemicals.

Synthesis Methods

The synthesis of 1,1'-Bi[2-naphthoyl] dichloride involves the reaction of 2-naphthoyl chloride with thionyl chloride, followed by the addition of 2-naphthol. The resulting product is a white crystalline solid that is soluble in organic solvents such as chloroform and dichloromethane.

Scientific Research Applications

1,1'-Bi[2-naphthoyl] dichloride has been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. It has been used as a precursor for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.